Cas no 2664977-68-6 (tert-butyl (3S)-3-cyanoazepane-1-carboxylate)

• Product Name: tert-butyl (3S)-3-cyanoazepane-1-carboxylate
• CAS No: 2664977-68-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5940601
• PubChem ID: 154809648
• Update Time: 2026-03-11

tert-butyl (3S)-3-cyanoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2664977-68-6
• tert-Butyl (S)-3-cyanoazepane-1-carboxylate
• tert-butyl (3S)-3-cyanoazepane-1-carboxylate
• PS-15940
• D78942
• MFCD32689910
• (3S)-1-Boc-3-cyanoazepane
• tert-butyl(3S)-3-cyanoazepane-1-carboxylate

• Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-7-5-4-6-10(8-13)9-14/h10H,4-7,9H2,1-3H3/t10-/m1/s1
• InChI Key： QGYWDIMUFLWANK-SNVBAGLBSA-N
• SMILES： O(C(N1CCCC[C@H](C#N)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl (3S)-3-cyanoazepane-1-carboxylate

tert-butyl (3S)-3-cyanoazepane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2664977-68-6, commonly referred to as tert-butyl (3S)-3-cyanoazepane-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a seven-membered azepane ring substituted with a tert-butyl group and a cyano functional group. The stereochemistry at the 3S position adds another layer of complexity, making it a valuable subject for both theoretical and applied research.

Recent studies have highlighted the potential of tert-butyl (3S)-3-cyanoazepane-1-carboxylate in drug discovery and development. The azepane ring system, in particular, has been shown to exhibit interesting pharmacokinetic properties, making it a promising scaffold for designing bioactive molecules. Researchers have explored its ability to act as a precursor for more complex structures, leveraging its stability and reactivity under various synthetic conditions.

In terms of synthesis, the preparation of tert-butyl (3S)-3-cyanoazepane-1-carboxylate typically involves multi-step reactions that require precise control over stereochemistry. One common approach involves the cycloaddition of appropriate precursors followed by functionalization steps to introduce the cyano and tert-butyl groups. The stereochemical outcome is often achieved through asymmetric catalysis or resolution techniques, ensuring the desired enantiomeric excess.

The cyano group in the molecule plays a crucial role in its reactivity and functionality. It can participate in various nucleophilic or electrophilic reactions, depending on the reaction conditions. For instance, the cyano group can act as an electron-withdrawing substituent, influencing the electronic properties of the azepane ring and enabling further functionalization. This makes tert-butyl (3S)-3-cyanoazepane-1-carboxylate a versatile building block in organic synthesis.

From an applications perspective, this compound has shown promise in polymer chemistry. The azepane ring system can be incorporated into polymeric materials, offering enhanced mechanical properties due to its rigid structure. Additionally, the tert-butyl group contributes to thermal stability, making such polymers suitable for high-temperature applications.

In conclusion, tert-butyl (3S)-3-cyanoazepane-1-carboxylate is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future research and development efforts.